![molecular formula C12H14ClNO8 B052333 2-Chloro-4-nitrophenyl-beta-D-galactopyranoside CAS No. 123706-60-5](/img/structure/B52333.png)
2-Chloro-4-nitrophenyl-beta-D-galactopyranoside
Overview
Description
2-Chloro-4-nitrophenyl-beta-D-galactopyranoside is a colorimetric substrate for β-galactosidase . It is used in various applications including colorimetric and EIA applications .
Synthesis Analysis
The synthesis of 2-Chloro-4-nitrophenyl-beta-D-galactopyranoside involves the conversion of GalG2CNP into beta-D-galactopyranosylmaltose and 2-chloro-4-nitrophenol . There are also novel maltopentaosides synthesized from this compound .Molecular Structure Analysis
The molecular formula of 2-Chloro-4-nitrophenyl-beta-D-galactopyranoside is C12H14ClNO8 . The molecular weight is 335.69 g/mol . The structure includes a nitrophenyl group attached to a galactopyranoside .Chemical Reactions Analysis
2-Chloro-4-nitrophenyl-beta-D-galactopyranoside is a substrate for β-galactosidase . Upon hydrolysis, it results in the release of galactose and a yellow chromogenic compound .Physical And Chemical Properties Analysis
The compound has a molecular weight of 335.69 g/mol . It has 4 hydrogen bond donors and 8 hydrogen bond acceptors . The rotatable bond count is 3 . The exact mass and monoisotopic mass are 335.0407941 g/mol .Scientific Research Applications
Amylase Activity Measurement
2-Chloro-4-nitrophenyl-beta-D-galactopyranoside is used in the development of a continuously monitoring assay for amylase activity in biological fluids . This assay is used with anti-human salivary amylase monoclonal antibodies for specific determination of the pancreatic isoenzyme . The compound is converted by amylase into β-D-galactopyranosylmaltose and 2-chloro-4-nitrophenol, which is measured at 405 nm .
Glycosaminoglycan-Degrading Enzymes Activity Assessment
This compound has been used as a substrate to assess the activity of glycosaminoglycan (GAG)-degrading enzymes . These enzymes play a crucial role in the metabolism of glycosaminoglycans, which are complex carbohydrates that participate in many biological processes.
Study of Recombinant Leuconostoc Mesenteroides Glycosidase
2-Chloro-4-nitrophenyl-beta-D-galactopyranoside has been used as a substrate to study the kinetic properties of recombinant Leuconostoc mesenteroides glycosidase . This enzyme is involved in the metabolism of complex sugars in this bacterium.
Determination of β-Glucosidase Activity
The compound is also used to determine β-glucosidase activity . β-Glucosidase is an enzyme that catalyzes the hydrolysis of the glycosidic bonds to terminal non-reducing residues in beta-D-glucosides and oligosaccharides, with release of glucose.
Colorimetric and EIA Applications
2-Chloro-4-nitrophenyl-beta-D-galactopyranoside is a β-Galactosidase substrate for colorimetric and EIA applications . It is a counterpart of the widely employed pNPP/alkaline phosphatase substrate .
Auxiliary Enzymes in Amylase Activity Measurement
Methods using various oligosaccharides covalently bound to 2-chloro-4-nitrophenol as substrate and auxiliary enzymes such as α-glucosidase or glucoamylase for the measurement of total (T-AMY) and pancreatic (P-AMY) amylase activities have been investigated .
Mechanism of Action
Target of Action
The primary target of 2-Chloro-4-nitrophenyl-beta-D-galactopyranoside is the enzyme β-galactosidase . This enzyme plays a crucial role in the hydrolysis of β-galactosides into monosaccharides.
Mode of Action
2-Chloro-4-nitrophenyl-beta-D-galactopyranoside acts as a substrate for β-galactosidase . The enzyme catalyzes the hydrolysis of this compound, resulting in the production of 2-chloro-4-nitrophenol and β-D-galactopyranosylmaltose .
Biochemical Pathways
The hydrolysis of 2-Chloro-4-nitrophenyl-beta-D-galactopyranoside by β-galactosidase is a key step in the Leloir pathway , a metabolic pathway responsible for the breakdown and synthesis of galactose .
Pharmacokinetics
It’s known that the compound is soluble in water , which could potentially influence its bioavailability and distribution.
Result of Action
The hydrolysis of 2-Chloro-4-nitrophenyl-beta-D-galactopyranoside by β-galactosidase results in the release of 2-chloro-4-nitrophenol, a yellow compound that can be measured at a wavelength of 405-420 nm . This reaction is often used in research settings to measure the activity of β-galactosidase .
Action Environment
The action of 2-Chloro-4-nitrophenyl-beta-D-galactopyranoside is influenced by environmental factors such as temperature and pH, which can affect the activity of β-galactosidase and the stability of the compound. It’s recommended to store the compound in a cool place, in a tightly closed container, and in a dry and well-ventilated area .
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2S,3R,4S,5R,6R)-2-(2-chloro-4-nitrophenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClNO8/c13-6-3-5(14(19)20)1-2-7(6)21-12-11(18)10(17)9(16)8(4-15)22-12/h1-3,8-12,15-18H,4H2/t8-,9+,10+,11-,12-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJCVBKZRKNFZOD-YBXAARCKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])Cl)OC2C(C(C(C(O2)CO)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])Cl)O[C@H]2[C@@H]([C@H]([C@H]([C@H](O2)CO)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClNO8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80432385 | |
Record name | 2-Chloro-4-nitrophenyl-beta-D-galactopyranoside | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80432385 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
335.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
123706-60-5 | |
Record name | 2-Chloro-4-nitrophenyl-beta-D-galactopyranoside | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80432385 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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